Cas no 1264670-41-8 (1-Methyl-5-(trifluoromethyl)-1H-indole)

• Product Name: 1-Methyl-5-(trifluoromethyl)-1H-indole
• CAS No: 1264670-41-8
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• MDL: MFCD28671964
• CID: 3043238
• PubChem ID: 51351060
• Update Time: 2025-05-19

1-Methyl-5-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(trifluoromethyl)-1H-indole
• 1H-Indole, 1-methyl-5-(trifluoromethyl)-
• CMCZBIBSSAIRRA-UHFFFAOYSA-N
• 1-methyl-5-(trifluoromethyl)indole
• FCH4152944
• AK340577
• AX8270794
• 1264670-41-8
• SC5030
• DS-12857
• MFCD28671964
• SCHEMBL16205315
• AKOS027338449

• MDL： MFCD28671964
• Inchi： 1S/C10H8F3N/c1-14-5-4-7-6-8(10(11,12)13)2-3-9(7)14/h2-6H,1H3
• InChI Key： CMCZBIBSSAIRRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN2C)C=1)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Methyl-5-(trifluoromethyl)-1H-indole

1-Methyl-5-(Trifluoromethyl)-1H-Indole: A Comprehensive Overview

1-Methyl-5-(Trifluoromethyl)-1H-Indole, also known by its CAS Registry Number CAS No. 1264670-41-8, is a fascinating compound with a unique structure and diverse applications. This indole derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential for further exploration.

The compound's structure is characterized by a bicyclic framework consisting of a benzene ring fused to a pyrrole ring. The substitution pattern includes a methyl group at the 1-position and a trifluoromethyl group at the 5-position, which introduces both electronic and steric effects. These substituents play a crucial role in modulating the compound's reactivity, stability, and bioavailability. Recent studies have highlighted the importance of such substitutions in enhancing the compound's suitability for various applications.

One of the most notable aspects of 1-Methyl-5-(Trifluoromethyl)-1H-Indole is its potential in drug discovery. Indole derivatives have long been recognized as valuable scaffolds in medicinal chemistry due to their ability to interact with various biological targets. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can enhance the compound's binding affinity to specific receptors or enzymes. This makes it a promising candidate for the development of new therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The indole core is known for its ability to form stable π-conjugated systems, which are essential in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like the trifluoromethyl substituent can further enhance the electronic properties of these materials, making them more efficient for use in modern electronic devices.

Recent advancements in synthetic chemistry have also shed light on novel methods for synthesizing 1-Methyl-5-(Trifluoromethyl)-1H-Indole. Traditional approaches often involve multi-step reactions with varying yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved the efficiency and scalability of these methods. These innovations not only make the compound more accessible for research purposes but also pave the way for its industrial application.

The stability and reactivity of this compound under various conditions have been extensively studied. Research indicates that the trifluoromethyl group imparts increased stability due to its electron-withdrawing nature, which reduces susceptibility to oxidation and other degradation pathways. This stability is particularly advantageous in applications where prolonged exposure to environmental factors is anticipated.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 1-Methyl-5-(Trifluoromethyl)-1H-Indole. Quantum mechanical calculations have revealed that the compound exhibits unique electronic properties that could be harnessed in designing new catalysts or sensors. These findings underscore the importance of continued research into this compound's fundamental properties.

In conclusion, 1-Methyl-5-(Trifluoromethyl)-1H-Indole, with its distinctive structure and versatile properties, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its potential applications span across multiple disciplines, making it an exciting subject for further research. As advancements in synthetic methods and computational techniques continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.